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Compound of Interest

Compound Name: Fructosazine

CAS No.: 13185-73-4

Cat. No.: B023252

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fructosazine and its isomers, including deoxyfructosazine, are nitrogen-containing

heterocyclic compounds formed during the Maillard reaction between sugars and amino acids.

These compounds are found in a variety of processed foods and have garnered significant

interest due to their diverse biological activities. This technical guide provides an in-depth

overview of the structural elucidation of Fructosazine and its key isomers, focusing on the

analytical techniques employed for their identification and characterization. It also explores

their known biological effects and associated signaling pathways.

Isomers of Fructosazine and Deoxyfructosazine
The primary isomers of concern are the 2,5- and 2,6-disubstituted pyrazines. The specific

isomer formed is largely dependent on the precursor sugar. Aldoses, such as glucose,

predominantly yield the 2,6-isomers, while ketoses, like fructose, mainly produce the 2,5-

isomers.
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Fructosazine (FZ): 2,5-bis(D-arabino-tetrahydroxybutyl)pyrazine and its 2,6-isomer.

Deoxyfructosazine (DOF): 2-(D-arabino-tetrahydroxybutyl)-5-(D-erythro-2,3,4-

trihydroxybutyl)pyrazine and its 2,6-isomer.

Structural Elucidation Methodologies
The structural determination of Fructosazine and its isomers relies on a combination of

spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the carbon-hydrogen framework. While

comprehensive assigned spectral data for all isomers is not readily available in the public

domain, the general approach involves the analysis of ¹H and ¹³C NMR spectra.

Experimental Protocol: NMR Analysis

A general protocol for the NMR analysis of Fructosazine isomers is as follows:

Sample Preparation: Dissolve a purified sample of the Fructosazine isomer in a suitable

deuterated solvent, such as deuterium oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆).

Data Acquisition: Record ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g.,

400 MHz or higher). For more complex structural assignments, two-dimensional (2D) NMR

experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single

Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are essential.

Spectral Interpretation:

¹H NMR: The aromatic protons on the pyrazine ring typically appear in the downfield

region (δ 8.0-9.0 ppm). The protons of the polyhydroxyalkyl side chains resonate in the

upfield region (δ 3.0-5.0 ppm). Coupling constants (J values) between adjacent protons

provide information on the stereochemistry of the side chains.

¹³C NMR: The carbon atoms of the pyrazine ring are observed in the aromatic region (δ

140-160 ppm). The carbons of the sugar-derived side chains appear in the aliphatic region
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(δ 60-80 ppm).

2D NMR: COSY spectra reveal proton-proton couplings within the side chains. HSQC

spectra correlate directly bonded proton and carbon atoms, while HMBC spectra show

long-range correlations (2-3 bonds), which are crucial for connecting the side chains to the

pyrazine ring and confirming the substitution pattern (2,5- vs. 2,6-).

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight of compounds and

obtaining structural information through fragmentation analysis. High-resolution mass

spectrometry (HRMS) provides accurate mass measurements, enabling the determination of

elemental compositions.

Experimental Protocol: HPLC-MS/MS Analysis

A typical protocol for the analysis of Fructosazine isomers by liquid chromatography-tandem

mass spectrometry (LC-MS/MS) is outlined below:

Sample Preparation: Dissolve the sample in a suitable solvent compatible with the mobile

phase (e.g., water/methanol or water/acetonitrile).

Chromatographic Separation (HPLC):

Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient elution is typically employed, starting with a high percentage of

aqueous solvent (e.g., water with 0.1% formic acid) and gradually increasing the

proportion of organic solvent (e.g., acetonitrile or methanol with 0.1% formic acid).

Flow Rate: A typical flow rate is 0.2-0.5 mL/min.

Detection: UV detection can be used, with a maximum absorption often observed around

275-280 nm for disubstituted pyrazines.

Mass Spectrometric Analysis (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.
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MS Scan: A full scan is performed to determine the molecular ions ([M+H]⁺). For

Fructosazine, the expected m/z is 321.2, and for Deoxyfructosazine, it is 305.2.

MS/MS Fragmentation: The molecular ions are selected and subjected to collision-induced

dissociation (CID). The resulting fragment ions provide structural information. The

fragmentation patterns of the polyhydroxyalkyl side chains are key to differentiating

isomers. While detailed fragmentation pathways for each specific isomer are not

extensively published, the loss of water molecules and cleavage of C-C bonds within the

side chains are expected fragmentation routes. The specific fragmentation patterns can

help to distinguish between the 2,5- and 2,6-isomers.

Quantitative Data
The yield of Fructosazine and its isomers can vary significantly depending on the reaction

conditions. The following table summarizes the yields of Deoxyfructosazine (DOF) and

Fructosazine (FZ) from the reaction of glucose and ammonium formate at different

temperatures.

Temperature (°C)
Reaction Time for
Complete Glucose
Conversion (hours)

DOF Yield (%) FZ Yield (%)

80 5 ~42 ~5

90 4 ~38 ~7

100 4 ~30 ~8

Data adapted from a study on the valorization of monosaccharides towards fructopyrazines in a

eutectic medium.

Biological Activities and Signaling Pathways
Fructosazine and Deoxyfructosazine exhibit a range of biological activities, including

antimicrobial, anti-aging, and immunomodulatory effects.

Antimicrobial Activity
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Fructosazine has been shown to possess antimicrobial activity, particularly against certain

strains of bacteria. The proposed mechanism of action involves the disruption of the bacterial

cell membrane and subsequent DNA damage.

Antimicrobial Mechanism of Fructosazine
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Caption: Antimicrobial action of Fructosazine.

Anti-aging Effects
Both Fructosazine and Deoxyfructosazine have demonstrated anti-aging properties in skin

models. Their mechanism involves stimulating the production of key extracellular matrix

components, inhibiting collagen degradation, and combating oxidative stress.
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Anti-aging Mechanism of Fructosazine/Deoxyfructosazine
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Caption: Anti-aging mechanism of Fructosazine and Deoxyfructosazine.

Immunomodulatory Activity
Deoxyfructosazine has been shown to be a more potent inhibitor of interleukin-2 (IL-2)

production from activated T-cells than its precursor, D-glucosamine. This suggests a potential

role for these compounds in modulating immune responses.
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Immunomodulatory Effect of Deoxyfructosazine
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Caption: Immunomodulatory effect of Deoxyfructosazine.

Experimental Workflow for Structural Elucidation
The following diagram illustrates a general workflow for the isolation and structural elucidation

of Fructosazine and its isomers from a complex mixture.
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Workflow for Structural Elucidation
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Caption: General experimental workflow.

Conclusion
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The structural elucidation of Fructosazine and its isomers is a complex task that requires the

application of advanced analytical techniques. While general methodologies are established,

there is a need for more publicly available, detailed spectral data to facilitate the unambiguous

identification of these compounds. The growing body of evidence on their biological activities,

from antimicrobial to anti-aging and immunomodulatory effects, underscores the importance of

continued research in this area for potential applications in the pharmaceutical and

nutraceutical industries. This guide provides a foundational understanding for researchers

embarking on the study of these intriguing Maillard reaction products.

To cite this document: BenchChem. [Structural Elucidation of Fructosazine and Its Isomers: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023252/docs#structural-elucidation-of-fructosazine-
and-its-isomers-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

